Cas no 1409763-27-4 (1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)

1-Acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid is a specialized organic compound featuring a tetrahydronaphthalene core functionalized with acetamido, methoxy, and carboxylic acid groups. Its unique structure makes it a valuable intermediate in pharmaceutical and fine chemical synthesis, particularly for developing bioactive molecules. The presence of both polar (carboxylic acid, acetamido) and lipophilic (methoxy, tetrahydronaphthalene) moieties enhances its utility in drug design, offering potential for targeted modifications. The compound's stability under standard conditions and well-defined reactivity profile further support its use in multi-step synthetic routes. Its purity and consistent performance make it suitable for research applications requiring precise molecular scaffolds.
1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid structure
1409763-27-4 structure
Product Name:1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
CAS No:1409763-27-4
MF:C14H17NO4
MW:263.289084196091
CID:6489793
PubChem ID:63705282
Update Time:2025-08-04

1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
    • EN300-16664561
    • 1409763-27-4
    • AKOS013015661
    • Inchi: 1S/C14H17NO4/c1-9(16)15-14(13(17)18)7-3-4-10-8-11(19-2)5-6-12(10)14/h5-6,8H,3-4,7H2,1-2H3,(H,15,16)(H,17,18)
    • InChI Key: CYFBFKHYEIUJTM-UHFFFAOYSA-N
    • SMILES: OC(C1(C2C=CC(=CC=2CCC1)OC)NC(C)=O)=O

Computed Properties

  • Exact Mass: 263.11575802g/mol
  • Monoisotopic Mass: 263.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 75.6Ų

1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-16664561-50mg
1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
1409763-27-4
50mg
$744.0 2023-09-21
Enamine
EN300-16664561-100mg
1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
1409763-27-4
100mg
$779.0 2023-09-21
Enamine
EN300-16664561-250mg
1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
1409763-27-4
250mg
$814.0 2023-09-21
Enamine
EN300-16664561-500mg
1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
1409763-27-4
500mg
$849.0 2023-09-21
Enamine
EN300-16664561-1000mg
1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
1409763-27-4
1000mg
$884.0 2023-09-21
Enamine
EN300-16664561-2500mg
1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
1409763-27-4
2500mg
$1735.0 2023-09-21
Enamine
EN300-16664561-5000mg
1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
1409763-27-4
5000mg
$2566.0 2023-09-21
Enamine
EN300-16664561-10000mg
1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
1409763-27-4
10000mg
$3807.0 2023-09-21
Enamine
EN300-16664561-0.05g
1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
1409763-27-4
0.05g
$792.0 2023-05-24
Enamine
EN300-16664561-0.1g
1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
1409763-27-4
0.1g
$829.0 2023-05-24

Additional information on 1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid

Recent Advances in the Study of 1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS: 1409763-27-4)

The compound 1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS: 1409763-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydronaphthalene scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further pharmacological evaluations and potential clinical applications.

Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its ability to interact with serotonin and dopamine receptors, suggesting potential applications in neurological disorders such as Parkinson's disease and depression. The compound's unique structural features contribute to its selectivity and potency, making it a promising candidate for further development.

Additionally, recent preclinical studies have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided crucial data on its bioavailability and metabolic stability, which are essential for determining its suitability as a drug candidate. Preliminary results indicate favorable pharmacokinetic characteristics, though further optimization may be required to enhance its therapeutic efficacy.

In conclusion, 1-acetamido-6-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid (CAS: 1409763-27-4) represents a promising molecule in the realm of chemical biology and drug discovery. Ongoing research continues to uncover its potential therapeutic applications, and future studies are expected to further elucidate its mechanisms of action and optimize its pharmacological profile. The compound's unique structural and functional properties position it as a valuable subject for continued investigation in the pharmaceutical sciences.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.